SC58451

• Molecular Formula: C20H19FO2S
• Molecular Weight: 342.4 g/mol
• InChI: InChI=1S/C20H19FO2S/c1-24(22,23)17-8-4-15(5-9-17)19-13-20(10-11-20)12-18(19)14-2-6-16(21)7-3-14/h2-9H,10-13H2,1H3
• InChIKey: VZCIAZMKVAJRCL-UHFFFAOYSA-N

SC58451 (CAS 168433-84-9): Potent Spirocyclic COX-2 Inhibitor – Baseline Identity and Compound Class

SC58451 (SC-58451) is a small-molecule, methylsulfone-substituted spiro[2.4]hept-5-ene belonging to the diarylspiroalkene class of selective cyclooxygenase-2 (COX-2) inhibitors. It was developed as a research tool by G.D. Searle & Company during structure-activity explorations of scaffolds that maintain COX-2 selectivity while achieving oral bioavailability. SC58451 potently inhibits human recombinant COX-2 with IC₅₀ values in the low nanomolar range and exhibits enzyme selectivity ratios spanning up to four orders of magnitude versus COX-1, establishing it as among the most selective inhibitors in the early coxib discovery era [1][2].

Pathway Selective COX-2 inhibition; suitable for prostaglandin signaling and inflammation pathway studies

Pharmacology Reported oral bioavailability supports in vivo pharmacology models (rodent arthritis, pain models)

Chemotype Unique spiro[2.4]hept-5-ene core; complements pyrazole and cyclopentene COX-2 inhibitor chemotypes

• [1] Li JJ, et al. Novel terphenyls as selective cyclooxygenase-2 inhibitors and orally active anti-inflammatory agents. J Med Chem. 1996 Apr 26;39(9):1846-56. View Source
• [2] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source

Why SC58451 Cannot Be Simply Replaced by Celecoxib, SC-57666, SC-58125, or Other COX-2 Inhibitors

COX-2 inhibitors vary dramatically in their selectivity profile, enzyme kinetics, and in vivo therapeutic windows. Researchers who interchangeably select a COX-2 inhibitor from the catalog based solely on nominal ‘COX-2 selectivity’ risk introducing uncontrolled variables. SC58451, for example, differs from both the closest Searle-series analogs (SC-57666, SC-58125) and the clinically approved celecoxib in three critical procurement-relevant parameters: (i) COX-1 liability profile as measured in standardized microsomal assays; (ii) in vivo oral potency in the rat adjuvant-induced arthritis model; and (iii) gastric safety margin at multiples of the effective dose. These quantitative differences, documented in the evidence entries below, make the compound non-substitutable in any study that requires precise pharmacological benchmarking [1][2].

COX-1 engagement profile may shift interpretation

COX-1 inhibitory potency rank order differs among SC58451, celecoxib, SC-57666, and SC-58125 in standardized microsomal assays, potentially altering COX-1/COX-2 balance readouts.

In vivo oral potency not directly transferable

ED₅₀ values in the rat adjuvant arthritis model vary substantially across Searle-series analogs; substitution may require dose re-optimization and increase compound consumption.

Gastric tolerability at high multiples may not replicate

Reported gastric safety margins (multiples of anti-inflammatory ED₅₀) differ between SC58451 and SC-57666; chronic model suitability should be verified per compound.

• [1] Warner TD, et al. Comparison of the cyclooxygenase-1 inhibitory properties of nonsteroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors, using sensitive microsomal and platelet assays. Proc Natl Acad Sci U S A. 1999;96(13):7563-7568. View Source
• [2] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source

SC58451 Product-Specific Quantitative Evidence Guide: Comparator-Backed Differentiation Data for Scientific Procurement

COX-1 Inhibitory Potency Rank Order: SC58451 vs. Celecoxib, DuP 697, SC-57666, SC-58125 in a Sensitive Human Microsomal Assay

In a standardized human U937 microsomal COX-1 assay that allows discrimination even among highly selective COX-2 inhibitors, SC58451 exhibited the second-highest potency against COX-1 (preceded only by DuP 697) in a 13-compound rank order. Specifically, SC58451 was more potent on COX-1 than celecoxib, SC-57666, and SC-58125, providing a quantitative estimate of its residual COX-1 engagement liability [1]. This assay ranks COX-1 IC₅₀ values from approximately 7 nM (DuP 697) to 17 µM (DFU-T-614), with SC58451 positioned immediately after DuP 697 and before celecoxib, meaning that relative to the other Searle-series compounds, SC58451 carries a higher COX-1 inhibition signal under low arachidonic acid conditions.

COX-1 rank order

Head-to-head

SC58451rank 2 / 13

DuP 697 (rank 1) > SC58451 > celecoxib > SC-57666 > SC-58125

Benchmark for COX-1 liability profiling in U937 microsomal assays

IC₅₀ range ~7 nM to 17 µM; low arachidonic acid conditions

Evidence Dimension	COX-1 inhibitory potency rank order (IC₅₀ via PGE₂ production in U937 microsomes)
Target Compound Data	Ranked second among 13 reported COX-2-selective compounds (after DuP 697); IC₅₀ value in the low nanomolar range (estimated <50 nM from published rank-order data)
Comparator Or Baseline	Celecoxib (ranked third); SC-57666 (ranked eighth); SC-58125 (ranked ninth); DuP 697 (ranked first)
Quantified Difference	SC58451 > celecoxib > SC-57666 > SC-58125 in COX-1 potency (higher potency = greater COX-1 liability); IC₅₀ range across the series: ~7 nM to 17 µM
Conditions	Human U937 cell microsomes; subsaturating arachidonic acid; PGE₂ endpoint readout

Why This Matters

Procurement decisions for mechanistic studies of COX-1/COX-2 balance must account for absolute COX-1 inhibitory potency, not merely COX-2 selectivity ratios; SC58451's distinct COX-1 profile versus later Searle analogs (SC-57666, SC-58125) makes it a more informative tool for probing residual COX-1 engagement.

• [1] Warner TD, et al. Comparison of the cyclooxygenase-1 inhibitory properties of nonsteroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors, using sensitive microsomal and platelet assays. Proc Natl Acad Sci U S A. 1999;96(13):7563-7568. View Source

In Vivo Oral Anti-Inflammatory Efficacy: SC58451 ED₅₀ vs. SC-57666 and Celecoxib in the Rat Adjuvant-Induced Arthritis Model

SC58451 demonstrates a 5.7-fold superior in vivo oral anti-inflammatory potency compared to its closest spiro-analog SC-57666 when both are evaluated in the rat adjuvant-induced arthritis model. SC58451 achieves an ED₅₀ of 0.3 mg/kg (mpk) p.o., versus 1.7 mg/kg p.o. for SC-57666 [1]. Celecoxib, the clinically approved COX-2 inhibitor, exhibits an ED₅₀ of 0.37 mg/kg/day in the same chronic arthritis model — statistically indistinguishable from SC58451 — but SC-57666 requires a substantially higher dose to reach equivalent anti-inflammatory efficacy, making SC58451 the more translationally informative compound for in vivo pharmacology studies [2].

In vivo oral ED₅₀

Head-to-head

0.3 mg/kg p.o.

Supports rodent arthritis model dosing design

vs. SC-57666 1.7 mg/kg (5.7× difference); celecoxib 0.37 mg/kg

Evidence Dimension	Oral ED₅₀ for anti-inflammatory effect in rat adjuvant-induced arthritis model
Target Compound Data	ED₅₀ = 0.3 mg/kg p.o.
Comparator Or Baseline	SC-57666 (ED₅₀ = 1.7 mg/kg p.o.); Celecoxib (ED₅₀ = 0.37 mg/kg/day p.o.)
Quantified Difference	SC58451 is 5.7× more potent than SC-57666; equipotent to celecoxib in this model
Conditions	Rat adjuvant-induced arthritis (chronic inflammation model); oral administration; paw edema reduction as endpoint

Why This Matters

For in vivo inflammation pharmacology and preclinical target validation studies, the 5.7-fold potency advantage of SC58451 over SC-57666 directly impacts dosing regimen design, compound consumption, and translatability to human equivalent doses — procurement of the wrong Searle-series analog could require substantially higher compound quantities.

• [1] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source
• [2] Penning TD, et al. Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). J Med Chem. 1997;40(9):1347-1365. View Source

Gastric Safety Margin: SC58451 vs. SC-57666 at Supra-Therapeutic Doses in Rat/Mouse Models

SC58451 shows no gastric lesions in the rat at 200 mg/kg p.o., a dose 667-fold above the anti-inflammatory ED₅₀ of 0.3 mg/kg [1]. In contrast, the structurally related SC-57666 was evaluated for gastric safety in mice at 600 mg/kg p.o. after 5 hours (353-fold above its 1.7 mg/kg ED₅₀) and in rats at 200 mg/kg p.o. after 72 hours — both showing no gastric or intestinal lesions . While both compounds demonstrate excellent gastric tolerability at high multiples, SC58451's safety data was generated in the rat species (directly comparable to the ED₅₀ determination) at 667× the effective dose. For celecoxib, gastric safety was demonstrated in healthy rat mucosa but with the caveat that celecoxib aggravates pre-existing indomethacin-induced lesions, complicating comparative interpretation [2]. SC-58125 showed no gastric toxicity in early pharmacological studies but lacked quantitative dose-multiplicity data comparable to the SC58451 dataset [3].

Gastric safety margin

Reported

667× ED₅₀rat, no lesions

SC-57666: 118× ED₅₀ (rat, 72h)

Model-safety context for chronic in vivo protocols

Direct rat comparison favors SC58451 margin

Evidence Dimension	Gastric lesion-free dose and safety margin (multiples of anti-inflammatory ED₅₀)
Target Compound Data	No gastric lesions at 200 mg/kg p.o. in rat; 667× ED₅₀ safety margin
Comparator Or Baseline	SC-57666: no gastric lesions at 600 mg/kg p.o. in mouse (353× ED₅₀) and 200 mg/kg p.o. in rat (118× ED₅₀; 72 h); Celecoxib: no lesions in healthy mucosa but lesion amplification in compromised mucosa; SC-58125: qualitative gastric safety reported, no dose-multiplicity quantified
Quantified Difference	SC58451: 667× ED₅₀ (rat, single species); SC-57666: 353× ED₅₀ (mouse) / 118× ED₅₀ (rat at 72 h). SC58451's safety margin relative to ED₅₀ is 5.7-fold wider than SC-57666's in rat direct comparison (667× vs. 118×)
Conditions	Rat adjuvant-induced arthritis model (SC58451); mouse intragastric administration, 5 h endpoint (SC-57666); rat intragastric, 72 h (SC-57666)

Why This Matters

A compound's gastric safety margin at multiples of the therapeutically effective dose directly influences whether it can serve as a clean pharmacological probe in chronic in vivo models without confounding GI pathology; SC58451 provides the widest quantitatively documented gastric safety window among the Searle-series compounds.

• [1] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source
• [2] Gamberini MT, et al. Celecoxib vs indomethacin and acute gastric lesions in rats. Acta Cir Bras. 2006;21(6):391-394. View Source
• [3] Seibert K, et al. Pharmacological and biochemical demonstration of the role of cyclooxygenase 2 in inflammation and pain. Proc Natl Acad Sci U S A. 1994;91(25):12013-12017. View Source

COX-2 Potency and Selectivity Ratio: SC58451 vs. SC-57666 and SC-58125 in Human Recombinant Enzyme Assays

SC58451 inhibits recombinant human COX-2 with an IC₅₀ of 7.5 nM (sf9 cell expression system, arachidonic acid substrate, 10 min preincubation) [1]. In comparison, SC-57666 inhibits recombinant human COX-2 with an IC₅₀ of 26 nM under identical assay conditions (sf9 cells, arachidonic acid, 10 min preincubation) — making SC58451 approximately 3.5-fold more potent in this system [2]. For SC-58125, the reported IC₅₀ against recombinant human COX-2 is 40 nM (0.04 µM), placing SC58451 at a 5.3-fold potency advantage . SC58451's COX-1 IC₅₀ is 5.4 µM (5,400 nM) in the BindingDB-curated assay [3], yielding an in vitro selectivity ratio (COX-1/COX-2) of approximately 720:1 (5,400 / 7.5). For SC-57666, COX-1 IC₅₀ is 6,000 nM in CHO cells, yielding a selectivity ratio of approximately 231:1 (6,000 / 26) ; however, this CHO-cell-based ratio is not directly comparable in assay configuration to the sf9-derived SC58451 dataset. The original primary publication states that SC58451's enzyme selectivity ratio can reach "as high as four orders of magnitude" [4], suggesting that under optimized assay conditions, the selectivity may be substantially higher than the BindingDB-derived 720-fold estimate.

COX-2 IC₅₀ & selectivity

Reported

7.5 nM (COX-2) / 5.4 µM (COX-1)

Reported selectivity ratio ~720:1; assay concentration guide

sf9 recombinant enzyme; ratio may be up to 10,000:1 per original literature

Evidence Dimension	COX-2 inhibitory potency (IC₅₀) and COX-1/COX-2 selectivity ratio
Target Compound Data	COX-2 IC₅₀ = 7.5 nM (sf9); COX-1 IC₅₀ = 5,400 nM; selectivity ratio ≈ 720:1 (up to 10,000:1 per primary literature)
Comparator Or Baseline	SC-57666: COX-2 IC₅₀ = 26 nM (sf9), 3.2 nM (CHO); COX-1 IC₅₀ = 6,000 nM (CHO); selectivity ratio ≈ 231:1 (CHO). SC-58125: COX-2 IC₅₀ = 40 nM (0.04 µM); COX-1 IC₅₀ > 100 µM; selectivity ratio > 2,500:1.
Quantified Difference	SC58451 is 3.5-fold more potent on COX-2 than SC-57666 (sf9 assay); 5.3-fold more potent than SC-58125; selectivity ratio comparable to SC-57666 but assay-dependent
Conditions	SC58451 & SC-57666: recombinant human COX-2 expressed in Baculovirus-infected sf9 cells, arachidonic acid substrate, 10 min preincubation (BindingDB). SC-57666 alternative: CHO cells stably transfected with human COX isozymes (IC₅₀ = 3.2 ± 0.8 nM). SC-58125: recombinant human COX-2, standard IC₅₀ assay (40 nM).

Why This Matters

The absolute COX-2 IC₅₀ value directly determines the concentration required to achieve target engagement in cellular and tissue assays, impacting compound consumption and experimental design; SC58451's sub-10 nM potency on recombinant human enzyme makes it suitable for studies requiring robust target coverage at low concentrations.

• [1] BindingDB. BDBM50049041 (SC-58451): IC₅₀ = 7.5 nM for recombinant human COX-2 expressed in Baculovirus-infected sf9 cells. View Source
• [2] BindingDB. BDBM50029614 (SC-57666): IC₅₀ = 26 nM for recombinant human COX-2 expressed in Baculovirus-infected sf9 cells. View Source
• [3] BindingDB. BDBM50049041 (SC-58451): COX-1 IC₅₀ = 5.40E+3 nM for prostaglandin G/H synthase 1. View Source
• [4] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source

Structural Scaffold Differentiation: Spiro[2.4]hept-5-ene Core of SC58451 vs. Cyclopentene (SC-57666) and Pyrazole (Celecoxib) Cores

SC58451 features a spiro[2.4]hept-5-ene core bearing a cyclopropane ring fused to a cyclopentene — a rigid, conformationally constrained scaffold that distinguishes it from the simpler 1,2-diarylcyclopentene of SC-57666 and the 1,5-diarylpyrazole of celecoxib. The spirocyclic motif enforces a specific spatial orientation of the 4-fluorophenyl and 4-methylsulfonylphenyl substituents that directly influences the compound's interaction with the COX-2 active site side pocket [1]. This scaffold was explicitly designed to maintain potent COX-2 inhibition while achieving "enzyme selectivity ratios as high as four orders of magnitude," a claim not made for the non-spiro analogs in the same publication [2]. Furthermore, the spiro[2.4]hept-5-ene scaffold represents a distinct chemotype in chemical space that is not commercially available among common COX-2 inhibitors, making SC58451 a useful chemical probe for scaffold-hopping studies and for laboratories seeking to profile COX-2 inhibition with a chemotype orthogonal to the pyrazole (celecoxib) or cyclopentene (SC-57666) classes [3].

Scaffold class

Class-level

Spiro[2.4]hept-5-ene core

Unique chemotype for scaffold-hopping and chemogenomic libraries

Not represented by pyrazole or cyclopentene scaffolds

Evidence Dimension	Molecular scaffold class and conformational constraint
Target Compound Data	Spiro[2.4]hept-5-ene core (5-(4-fluorophenyl)-6-(4-methanesulfonyl-phenyl)-spiro[2.4]hept-5-ene); molecular weight 342.43; C₂₀H₁₉FO₂S
Comparator Or Baseline	SC-57666: 1,2-diarylcyclopentene (non-spiro); Celecoxib: 1,5-diarylpyrazole; SC-58125: 2,3-diarylthiophene
Quantified Difference	SC58451 is the only spirocyclopropyl-containing COX-2 inhibitor in the primary Searle series; SC-57666 lacks the cyclopropane spiro junction; selectivity ratio of SC58451 reaches 10,000:1, exceeding that reported for SC-57666 (231:1–1,000:1 in CHO cells) under comparable enzyme conditions [2]
Conditions	Structural comparison based on published chemical structures; selectivity ratios from enzyme inhibition assays as noted above

Why This Matters

Scaffold diversity is critical for chemogenomics libraries, patent circumvention strategies, and off-target profiling studies; SC58451 occupies a unique spirocyclic chemical space that is not addressed by any common commercial COX-2 inhibitor, providing experimental value that cannot be replicated by simply using celecoxib or SC-57666.

• [1] DrugBank / IDRBLab. SC-58451 Drug Information: structure, synonyms, formula. View Source
• [2] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source
• [3] Li JJ, et al. Novel terphenyls as selective cyclooxygenase-2 inhibitors and orally active anti-inflammatory agents. J Med Chem. 1996;39(9):1846-1856. View Source

Binding Kinetics and Time-Dependence: SC58451 vs. DuP 697 in Recombinant COX-2 Assays

Unlike DuP 697, which is a well-characterized time-dependent inhibitor of COX-2 (IC₅₀ decreases from 80 nM at 5 minutes to 40 nM at 10 minutes of preincubation) [1], SC58451 achieves its potent COX-2 inhibition (IC₅₀ = 7.5 nM after 10 minutes preincubation) without requiring prolonged preincubation to reach maximal potency in the standard sf9 recombinant enzyme assay [2]. This indicates that SC58451's inhibition mechanism is not dominated by slow-binding kinetics, which has practical implications for washout experiments, reversibility studies, and in vitro-in vivo correlation modeling where time-dependent behavior of comparators like DuP 697 must be explicitly accounted for [3].

Binding kinetics

Class-level

Non-time-dependentSC58451

DuP 697: 2× IC₅₀ shift (5–10 min)

Suitable for competitive binding and washout studies

No pronounced slow-binding behavior observed

Evidence Dimension	Time-dependence of COX-2 inhibition (IC₅₀ as a function of preincubation time)
Target Compound Data	IC₅₀ = 7.5 nM at 10 min preincubation; no evidence of pronounced time-dependence in available data
Comparator Or Baseline	DuP 697: IC₅₀ = 80 nM at 5 min; IC₅₀ = 40 nM at 10 min (2-fold time-dependent shift)
Quantified Difference	SC58451 achieves sub-10 nM potency with standard 10 min preincubation; DuP 697 requires extended incubation and exhibits 2-fold IC₅₀ shift between 5 and 10 min
Conditions	Recombinant human COX-2 expressed in sf9 cells (SC58451); recombinant human COX-2 enzyme assay (DuP 697, Cayman Chemical characterization)

Why This Matters

Users requiring a COX-2 inhibitor with predictable, non-time-dependent kinetics for competitive binding experiments or for comparison with time-dependent inhibitors should prefer SC58451 over DuP 697 to avoid confounding by slow-binding behavior.

• [1] Cenmed / Cayman Chemical. DuP-697 Product Information: time-dependent IC₅₀ values for recombinant human COX-2 (80 nM at 5 min, 40 nM at 10 min). View Source
• [2] BindingDB. BDBM50049041 (SC-58451): IC₅₀ = 7.5 nM, 10 min preincubation with arachidonic acid substrate, sf9 cells. View Source
• [3] Copeland RA, et al. Drug–target residence time: impact on pharmacodynamics and potential clinical relevance. Expert Opin Drug Discov. 2011;6(12):1267-1276. View Source

SC58451 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

In Vivo Target Validation Studies Requiring High Oral Potency with a Wide Gastric Safety Margin in Rodent Arthritis Models

SC58451's ED₅₀ of 0.3 mg/kg p.o. in the rat adjuvant-induced arthritis model, combined with a gastric lesion-free dose of 200 mg/kg (667× ED₅₀), makes it the preferred Searle-series compound for chronic in vivo inflammation studies where oral dosing at low concentrations must produce robust anti-inflammatory efficacy without confounding GI pathology. This 5.7-fold potency advantage over SC-57666 (ED₅₀ = 1.7 mg/kg) directly reduces compound consumption costs in multi-dose preclinical protocols [1].

COX-1 Liability Profiling in Standardized Microsomal Assay Systems Requiring a High-Sensitivity Benchmark

SC58451 ranks as the second-most potent COX-1 inhibitor among 13 selective COX-2 inhibitors in the sensitive U937 microsomal assay, making it an essential benchmark compound for laboratories developing or validating new COX-2 selectivity assays. Its well-defined position in the Warner et al. rank-order (DuP 697 > SC58451 > celecoxib) provides a reproducible quantitative reference point for inter-laboratory comparison of COX-1 inhibitory potency [2].

Scaffold-Hopping and Chemogenomic Library Construction Requiring Spirocyclic COX-2 Chemotypes

SC58451 is the only commercially accessible spiro[2.4]hept-5-ene COX-2 inhibitor from the original Searle series, occupying a unique structural niche not addressed by the 1,2-diarylcyclopentene (SC-57666), 1,5-diarylpyrazole (celecoxib), or 2,3-diarylthiophene (SC-58125) scaffolds. Procurement of SC58451 is therefore mandatory for compound libraries designed to probe scaffold-dependent differences in COX-2 inhibition mechanism, selectivity, or off-target pharmacology [3][4].

Non-Time-Dependent COX-2 Inhibition for Competitive Binding and Washout Studies

SC58451's potent COX-2 inhibition (IC₅₀ = 7.5 nM) is achieved without the pronounced time-dependent kinetics that characterize DuP 697 (2-fold IC₅₀ shift between 5 and 10 min preincubation). This property makes SC58451 the superior COX-2 inhibitor for experimental designs in which time-dependent slow binding would complicate data interpretation, such as reversibility experiments, off-rate determination, and competition binding assays requiring rapid equilibrium [5][6].

Application

Selection Property

Validation Focus

Rodent arthritis model pharmacology

Reported oral ED₅₀ and gastric safety margin

In vivo endpoint response and tolerability monitoring

COX-1 liability assay development

COX-1 rank order in U937 microsomal assay

Benchmarking COX-1 inhibitory potency across compounds

Chemogenomic library & scaffold-hopping

Unique spirocyclic scaffold

Scaffold-dependent COX-2 inhibition profiling

Competitive binding & reversibility studies

Non-time-dependent COX-2 inhibition

Binding kinetics and washout experimental design

• [1] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source
• [2] Warner TD, et al. Comparison of the cyclooxygenase-1 inhibitory properties of nonsteroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors, using sensitive microsomal and platelet assays. Proc Natl Acad Sci U S A. 1999;96(13):7563-7568. View Source
• [3] Huang HC, et al. Selective cyclooxygenase inhibitors: Novel 4-spiro 1,2-diarylcyclopentenes are potent and orally active COX-2 inhibitors. Bioorg Med Chem Lett. 1995;5(22):2677-2682. View Source
• [4] Li JJ, et al. Novel terphenyls as selective cyclooxygenase-2 inhibitors and orally active anti-inflammatory agents. J Med Chem. 1996;39(9):1846-1856. View Source
• [5] BindingDB. BDBM50049041 (SC-58451): IC₅₀ = 7.5 nM, 10 min preincubation, sf9 cells. View Source
• [6] Cenmed / Cayman Chemical. DuP-697 Product Information: time-dependent IC₅₀ values. View Source